Cas no 944086-09-3 (1-(7-Bromo-1H-indol-3-yl)ethan-1-one)

1-(7-Bromo-1H-indol-3-yl)ethan-1-one is a brominated indole derivative with a ketone functional group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. Its bromine substituent enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The indole core is a privileged scaffold in medicinal chemistry, contributing to its relevance in drug discovery. The compound's well-defined structure and high purity make it suitable for research applications requiring precise molecular modifications. Its stability under standard storage conditions ensures reliable performance in synthetic workflows.

1-(7-Bromo-1H-indol-3-yl)ethan-1-one structure

944086-09-3 structure

Product Name:1-(7-Bromo-1H-indol-3-yl)ethan-1-one

CAS No:944086-09-3

MF:C₁₀H₈BrNO

MW:238.08062171936

MDL:MFCD20528267

CID:1040233

PubChem ID:16751572

Update Time:2025-10-29

1-(7-Bromo-1H-indol-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(7-Bromo-1H-indol-3-yl)ethanone
- Ethanone, 1-(7-broMo-1H-indol-3-yl)-
- 1-(7-Bromo-1H-indol-3-yl)ethan-1-one
- 6139AC
- 1-(7-Bromo-1H-indole-3-yl)ethanone
- ST2403239
- 1-(7-Bromo-1H-indol-3-yl)ethanone, AldrichCPR
- 1-(7-Bromo-1H-indol-3-yl)ethanone (ACI)
- MDL： MFCD20528267
- Inchi： 1S/C10H8BrNO/c1-6(13)8-5-12-10-7(8)3-2-4-9(10)11/h2-5,12H,1H3
- InChI Key： ZRGRITPJQJCAFA-UHFFFAOYSA-N
- SMILES： O=C(C)C1C2C(=C(C=CC=2)Br)NC=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 219
Topological Polar Surface Area: 32.9

1-(7-Bromo-1H-indol-3-yl)ethan-1-one Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
Storage Condition：Sealed in dry,Room Temperature

1-(7-Bromo-1H-indol-3-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VJ500-200mg	1-(7-Bromo-1H-indol-3-yl)ethan-1-one	944086-09-3	98%	200mg	558.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VJ500-50mg	1-(7-Bromo-1H-indol-3-yl)ethan-1-one	944086-09-3	98%	50mg	223.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-VJ500-1g	1-(7-Bromo-1H-indol-3-yl)ethan-1-one	944086-09-3	98%	1g	1992.0CNY	2021-08-04
Chemenu	CM129980-1g	1-(7-bromo-1H-indol-3-yl)ethan-1-one	944086-09-3	95%+	1g	$259	2021-08-05
Alichem	A199008422-250mg	1-(7-Bromo-1H-indol-3-yl)ethanone	944086-09-3	98%	250mg	$216.30	2023-08-31
Alichem	A199008422-1g	1-(7-Bromo-1H-indol-3-yl)ethanone	944086-09-3	98%	1g	$557.56	2023-08-31
Fluorochem	232194-250mg	1-(7-Bromo-1H-indol-3-yl)ethanone	944086-09-3	95%	250mg	£76.00	2021-07-08
Fluorochem	232194-1g	1-(7-Bromo-1H-indol-3-yl)ethanone	944086-09-3	95%	1g	£189.00	2021-07-08
abcr	AB439553-250 mg	1-(7-Bromo-1H-indol-3-yl)ethanone; .	944086-09-3		250MG	€180.00	2022-03-02
abcr	AB439553-1 g	1-(7-Bromo-1H-indol-3-yl)ethanone; .	944086-09-3		1g	€371.60	2022-03-02

1-(7-Bromo-1H-indol-3-yl)ethan-1-one Production Method

Production Method 1

51417-51-7

944086-09-3

Reaction Conditions

1.1 Reagents: Diethylaluminum chloride Solvents: Dichloromethane ; 0 °C; 25 min, 0 °C
1.2 Solvents: Dichloromethane ; 0 °C; 1 - 3 h, 0 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water ; rt
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5

Reference

: Bicyclic nitrogen compounds as modulators of ghrelin receptor and their preparation, pharmaceutical compositions and use in the treatment of diseases

, World Intellectual Property Organization, , ,

Production Method 2

51417-51-7

944086-09-3

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Dichloromethane ; 1.5 - 2 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 5 min, rt

Reference

: Boron Trifluoride Etherate Promoted Regioselective 3-Acylation of Indoles with Anhydrides

Zheng, Yunyun; Li, Jiuling ; Wei, Kai, Molecules, 2022, 27(23),

Production Method 3

51417-51-7

944086-09-3

Reaction Conditions

1.1 Reagents: Tin tetrachloride Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 30 min, rt
1.2 Solvents: Nitromethane ; 2 h, rt
1.3 Solvents: Water ; cooled

Reference

: Directed C-H Functionalization of C3-Aldehyde, Ketone, and Acid/Ester-Substituted Free (NH) Indoles with Iodoarenes via a Palladium Catalyst System

Taskesenligil, Yunus ; Aslan, Murat ; Cogurcu, Tuba; Saracoglu, Nurullah, Journal of Organic Chemistry, 2023, 88(3), 1299-1318

Production Method 4

51417-51-7

944086-09-3

Reaction Conditions

1.1 Reagents: Tin tetrachloride Solvents: Toluene ; 2 h, 0 °C → rt

Reference

: Meridianin D Analogues Display Antibiofilm Activity against MRSA and Increase Colistin Efficacy in Gram-Negative Bacteria

Huggins, William M.; Barker, William T.; Baker, James T.; Hahn, Nicholas A.; Melander, Roberta J.; et al, ACS Medicinal Chemistry Letters, 2018, 9(7), 702-707

Production Method 5

51417-51-7

944086-09-3

Reaction Conditions

1.1 Solvents: Toluene ; 10 min, 0 °C
1.2 Reagents: Tin tetrachloride ; 0 °C; 12 h, 0 °C
1.3 Reagents: Sodium bicarbonate Solvents: Water

Reference

: Rhodium(III)-Catalyzed Regioselective Direct C4-Alkylation and C2-Annulation of Indoles: Straightforward Access to Indolopyridone

Biswas, Aniruddha ; Samanta, Rajarshi, European Journal of Organic Chemistry, 2018, 2018(12), 1426-1436

Production Method 6

51417-51-7

944086-09-3

Reaction Conditions

1.1 Reagents: Diethylaluminum chloride Solvents: Dichloromethane , Hexane ; 0 °C; 30 min, 0 °C
1.2 Solvents: Dichloromethane ; 0 °C; 2 - 4 h, 0 °C
1.3 Solvents: Water ; pH 7

Reference

: Rh(III)-Catalyzed [5+1] Annulation of Indole-enaminones with Diazo Compounds To Form Highly Functionalized Carbazoles

Jiang, Zhidong; Zhou, Jianhui; Zhu, Haoran; Liu, Hong ; Zhou, Yu, Organic Letters, 2021, 23(11), 4406-4410

Production Method 7

51417-51-7

944086-09-3

Reaction Conditions

1.1 Reagents: Diethylaluminum chloride Solvents: Dichloromethane , Hexane ; 0 °C; 30 min, 0 °C
1.2 Solvents: Dichloromethane ; 0 °C; 2 - 4 h, 0 °C
1.3 Reagents: Water ; pH 7

Reference

: Palladium-catalyzed regioselective C-H fluoroalkylation of indoles at the C4-position

Borah, Arun Jyoti; Shi, Zhuangzhi, Chemical Communications (Cambridge, 2017, 53(28), 3945-3948

Production Method 8

51417-51-7

944086-09-3

Reaction Conditions

1.1 Catalysts: Tin tetrachloride Solvents: Toluene

Reference

: Synthesis, Protein Kinase Inhibitory Potencies, and in Vitro Antiproliferative Activities of Meridianin Derivatives

Giraud, Francis; Alves, Georges; Debiton, Eric; Nauton, Lionel; Thery, Vincent; et al, Journal of Medicinal Chemistry, 2011, 54(13), 4474-4489

Production Method 9

51417-51-7

127-19-5

944086-09-3

Reaction Conditions

1.1 Reagents: Trichloroisocyanuric acid ; 6.5 h, 60 - 70 °C

Reference

: Symmetric trichloro triazine adducts with N, N'-dimethyl formamide and N, N'-dimethyl acetamide as green Vilsmeier -Haack reagents for effective formylation and acylation of Indoles

Duguta, Govardhan; Muddam, Bhooshan; Kamatala, Chinna Rajanna; Chityala, Yadaiah, Chemical Data Collections, 2020, 28,

Production Method 10

51417-51-7

944086-09-3

Reaction Conditions

1.1 Reagents: Tin tetrachloride Solvents: Dichloromethane ; 0 °C; 30 min, rt
1.2 Solvents: Nitromethane ; 3 h, rt
1.3 Reagents: Water

Reference

: Towards the syntheses of N-H and N-alkylated derivatives of meridianins

Simon, Gaelle; Couthon-Gourves, Helene; Haelters, Jean-Pierre; Corbel, Bernard; Kervarec, Nelly; et al, Journal of Heterocyclic Chemistry, 2007, 44(4), 793-801

Production Method 11

51417-51-7

944086-09-3

Reaction Conditions

1.1 Reagents: Tin tetrachloride Solvents: Dichloromethane ; 0 °C; 0 °C → rt; 30 min, rt
1.2 Solvents: Nitromethane ; 2 h, rt
1.3 Reagents: Water ; rt

Reference

: Ketone-Directed Cobalt(III)-Catalyzed Regioselective C2 Amidation of Indoles

Shi, Xinxia; Xu, Weiyan; Wang, Rongchao; Zeng, Xiaofei ; Qiu, Huayu; et al, Journal of Organic Chemistry, 2020, 85(5), 3911-3920